Cas no 54821-03-3 (1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-)

1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]- structure
54821-03-3 structure
Product Name:1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-
CAS No:54821-03-3
MF:C20H14N4O4
MW:374.34956407547
CID:353585
PubChem ID:16038669
Update Time:2025-04-19

1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]-
    • 2-(4-nitrophenyl)-1-[(4-nitrophenyl)methyl]benzimidazole
    • DTXSID40581308
    • 2-(4-Nitrophenyl)-1-[(4-nitrophenyl)methyl]-1H-benzimidazole
    • 1-(4-nitrobenzyl)-2-(4-nitrophenyl)-1h-benzimidazole
    • 54821-03-3
    • Inchi: 1S/C20H14N4O4/c25-23(26)16-9-5-14(6-10-16)13-22-19-4-2-1-3-18(19)21-20(22)15-7-11-17(12-8-15)24(27)28/h1-12H,13H2
    • InChI Key: RQJPMQCTRFMZIH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CN1C(C2C=CC(=CC=2)[N+](=O)[O-])=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 374.10162
  • Monoisotopic Mass: 374.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.1
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